Cas no 61466-46-4 (4-chloro-2-(1-phenyl-1H-pyrazole-4-carbonyl)phenol)

• Product Name: 4-chloro-2-(1-phenyl-1H-pyrazole-4-carbonyl)phenol
• CAS No: 61466-46-4
• MF: C₁₆H₁₁ClN₂O₂
• MW: 298.723742723465
• CID: 879140
• PubChem ID: 688694
• Update Time: 2026-04-29

4-chloro-2-(1-phenyl-1H-pyrazole-4-carbonyl)phenol Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2-hydroxyphenyl)-(1-phenylpyrazol-4-yl)methanone
• (5-CHLORO-2-HYDROXYPHENYL)(1-PHENYL-1H-PYRAZOL-4-YL)METHANONE
• 5-chloro-2-hydroxyphenyl 1-phenylpyrazol-4-yl ketone
• 4-chloro-2-(1-phenyl-1H-pyrazole-4-carbonyl)phenol

Computed Properties

• Exact Mass: 298.05100

Experimental Properties

• PSA: 55.12000
• LogP: 3.46230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles

Additional information on 4-chloro-2-(1-phenyl-1H-pyrazole-4-carbonyl)phenol

Comprehensive Overview of 4-chloro-2-(1-phenyl-1H-pyrazole-4-carbonyl)phenol (CAS No. 61466-46-4)

4-chloro-2-(1-phenyl-1H-pyrazole-4-carbonyl)phenol, with the CAS number 61466-46-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a phenol moiety with a pyrazole ring, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for "4-chloro-2-(1-phenyl-1H-pyrazole-4-carbonyl)phenol uses" or "CAS 61466-46-4 applications," reflecting its growing relevance in drug discovery and material science.

The compound's molecular formula and structural attributes contribute to its potential as a building block for bioactive molecules. Its chlorophenol and phenylpyrazole components are frequently explored in the context of "antimicrobial agents" and "enzyme inhibitors," aligning with current trends in combating antibiotic resistance. Recent studies highlight its role in modulating specific biological pathways, though further clinical validation is required. Users often inquire about "synthesis of 4-chloro-2-(1-phenyl-1H-pyrazole-4-carbonyl)phenol" or "safety data for CAS 61466-46-4," underscoring the need for detailed technical documentation.

From an industrial perspective, 61466-46-4 is valued for its stability and reactivity under controlled conditions. Innovations in "green chemistry" have spurred interest in optimizing its production to reduce environmental impact. Queries like "eco-friendly synthesis of phenylpyrazole derivatives" or "scalable production of 4-chloro-2-(1-phenyl-1H-pyrazole-4-carbonyl)phenol" dominate academic forums, reflecting a shift toward sustainable methodologies. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with regulatory standards.

The compound's potential extends to "crop protection" applications, where its structural analogs demonstrate efficacy against pests. This aligns with global demands for "low-toxicity agrochemicals," a frequently searched topic in agricultural research. However, comprehensive ecotoxicological studies are necessary to evaluate its environmental footprint. Researchers also explore "structure-activity relationships (SAR)" of pyrazole-carbonylphenol hybrids, aiming to enhance target specificity.

In summary, 4-chloro-2-(1-phenyl-1H-pyrazole-4-carbonyl)phenol (CAS 61466-46-4) represents a multifaceted compound with broad interdisciplinary appeal. Its integration into "high-value chemical synthesis" and alignment with "sustainable development goals" position it as a subject of ongoing innovation. Future research directions may focus on "computational modeling of pyrazole derivatives" or "patent landscapes for chloro-phenolic compounds," addressing both scientific and commercial interests.